Cas no 460331-57-1 (5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile)
460331-57-1 structure
Product Name:5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile
CAS No:460331-57-1
MF:C10H7ClN4
MW:218.642379999161
CID:930154
PubChem ID:17773420
Update Time:2025-04-19
5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile
- 5-amino-1-(4-chlorophenyl)pyrazole-3-carbonitrile
- 5-amino-1-(4-chlorophenyl)-3-pyrazolecarbonitrile
- 5-azanyl-1-(4-chlorophenyl)pyrazole-3-carbonitrile
- DTXSID80590914
- A826968
- 460331-57-1
-
- Inchi: 1S/C10H7ClN4/c11-7-1-3-9(4-2-7)15-10(13)5-8(6-12)14-15/h1-5H,13H2
- InChI Key: LNZMMFVVUWDTTK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(=CC(C#N)=N1)N
Computed Properties
- Exact Mass: 218.03600
- Monoisotopic Mass: 218.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- PSA: 67.63000
- LogP: 2.56078
5-amino-1-(4-chlorophenyl)-1h-pyrazole-3-carbonitrile Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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